Cas no 1656989-97-7 (tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate
• CAS No: 1656989-97-7
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5102517
• Update Time: 2026-03-03

tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate

• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(16)15-10-4-6-13(17,7-5-10)8-9-14/h10,17H,4-8H2,1-3H3,(H,15,16)
• InChI Key： NOPUPSGXPGVDMG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC(CC#N)(O)CC1

Additional information on tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate

Research Brief on tert-Butyl N-[4-(Cyanomethyl)-4-hydroxycyclohexyl]carbamate (CAS: 1656989-97-7)

The compound tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate (CAS: 1656989-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexyl ring substituted with a cyanomethyl and a hydroxy group, as well as a tert-butyl carbamate moiety, has shown potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the most notable advancements in the research of this compound is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate exhibited potent inhibitory activity against beta-secretase (BACE1), a key enzyme implicated in the pathogenesis of Alzheimer's disease. The study highlighted the compound's ability to modulate enzyme activity through its unique binding interactions, paving the way for further optimization of BACE1 inhibitors.

In addition to its applications in neurology, recent research has also explored the potential of tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate in metabolic disorder therapeutics. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's utility in the synthesis of glucagon-like peptide-1 (GLP-1) receptor agonists. These agonists are critical in the management of type 2 diabetes, and the study emphasized the compound's role in improving the pharmacokinetic properties of these therapeutic agents.

From a synthetic chemistry perspective, tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate has been the subject of innovative methodologies aimed at enhancing its yield and purity. A recent publication in Organic Process Research & Development (2023) detailed a novel catalytic asymmetric synthesis route for this compound, utilizing chiral auxiliaries to achieve high enantiomeric excess. This advancement is particularly significant for large-scale pharmaceutical production, where enantiopurity is often a critical factor in drug efficacy and safety.

Looking ahead, the versatility of tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate continues to inspire new research directions. Ongoing studies are investigating its potential in other therapeutic areas, such as oncology and inflammation, where its structural motifs may offer unique advantages in drug design. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its applications and optimize its pharmacological profile.

In conclusion, tert-butyl N-[4-(cyanomethyl)-4-hydroxycyclohexyl]carbamate (CAS: 1656989-97-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in neurodegenerative and metabolic diseases. Its recent advancements in synthesis and therapeutic potential underscore its importance in contemporary drug discovery efforts. Future research will likely expand its utility, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.